3-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C19H20N2O4/c1-12-5-7-15(9-13(12)2)24-11-18-20-19(21-25-18)14-6-8-16(22-3)17(10-14)23-4/h5-10H,11H2,1-4H3
• InChI Key: QSZYKFOCCPSXGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=NC(=NO2)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMDO-OMe and has been extensively studied for its biological activities and mechanism of action.

Mechanism of Action

The mechanism of action of DMDO-OMe involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. DMDO-OMe binds to the colchicine binding site of tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
DMDO-OMe has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. It has also been found to modulate the expression of various genes involved in cell proliferation and survival.

Advantages and Limitations for Lab Experiments

DMDO-OMe has several advantages for lab experiments, including its high potency and specificity towards cancer cells. However, its low solubility in water and poor pharmacokinetic properties limit its potential applications in vivo.

Future Directions

There are several future directions for the research on DMDO-OMe, including the development of new analogs with improved pharmacokinetic properties and the investigation of its potential applications in combination therapy with other anticancer agents. Moreover, the elucidation of its molecular targets and signaling pathways could provide new insights into the mechanism of action of DMDO-OMe and facilitate the development of new therapeutic strategies.

Synthesis Methods

The synthesis method of DMDO-OMe involves the reaction of 3,4-dimethoxybenzohydrazide with 3,4-dimethylbenzyl chloride in the presence of sodium hydroxide and potassium carbonate. The resulting product is then treated with chloroacetic acid and sodium hydroxide to obtain DMDO-OMe in high yield.

Scientific Research Applications

DMDO-OMe has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. DMDO-OMe has also been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.